1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 1-[[4-(hydroxymethyl)phenyl]methyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C11H11N3O3/c15-7-9-3-1-8(2-4-9)5-14-6-10(11(16)17)12-13-14/h1-4,6,15H,5,7H2,(H,16,17)
• InChI Key: ZJKJRCNNVPPAKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(N=N2)C(=O)O)CO

Description

1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (4.35 g, 9.42 mmol) and lithiumhydroxide-hydrate (1.976 g, 47.1 mmol) in 80 mL MeOH and 80 mL water was stirred at 30° C. for 3 h. The methanol was evaporated in vacuo. The residual aqueous layer was washed with ethyl acetate, acidified with 1 N aq. HCl and extracted with ethyl acetate. The organic layer was dried over MgSO4, filtered and evaporated to yield the crude product which was used in the next step without further purification. 1H-NMR (DMSO-d6, 400 MHz) 13.1 (broad s, 1H), 8.76 (s, 1H), 7.27-7.39 (m, 4H), 5.63 (s, 2H), 5.20 (t, 1H), 4.48 (d, 2H).